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Compound of Interest

Compound Name: N-(2-Cyanoethyl)-N-ethylaniline

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of N-(2-
Cyanoethyl)-N-ethylaniline, a compound that is harmful if swallowed and causes skin and eye
irritation.[1] Adherence to these guidelines is critical for minimizing risks and complying with
regulatory standards.

Pre-Disposal Safety Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including protective gloves, and eye or face protection.[1] All
handling of N-(2-Cyanoethyl)-N-ethylaniline should be conducted in a well-ventilated area,
preferably under a chemical fume hood, to avoid inhalation of vapors.[2][3]

Quantitative Hazard Data

The primary hazard associated with N-(2-Cyanoethyl)-N-ethylaniline is its toxicity upon
ingestion. The following table summarizes the available quantitative data.

Hazard Classification Data Source

Acute Oral Toxicity (Rat) LD50: 4840 mg/kg TCI Safety Data Sheet[1]

Note: LD50 refers to the lethal dose at which 50% of the test subjects are killed.
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Step-by-Step Disposal Protocol

The disposal of N-(2-Cyanoethyl)-N-ethylaniline must be carried out in strict accordance with
local and national regulations.[1] The following protocol provides a general framework for its
safe disposal:

» Waste Identification and Segregation:

o Clearly label a dedicated and compatible waste container for N-(2-Cyanoethyl)-N-
ethylaniline waste.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

o Container Management:

o Ensure the waste container is kept tightly closed when not in use and stored in a cool, dry,
and well-ventilated area away from incompatible materials such as strong oxidizing agents
and acids.[2]

o Before the final disposal of the empty container, ensure that all residual chemical has been
completely removed.[1]

e Engage a Licensed Waste Disposal Company:

o The disposal of N-(2-Cyanoethyl)-N-ethylaniline must be entrusted to a licensed and
approved waste disposal company.[1]

o Provide the waste disposal company with a comprehensive Safety Data Sheet (SDS) for
N-(2-Cyanoethyl)-N-ethylaniline to ensure they have all the necessary information for
safe handling and disposal.

e Documentation:

o Maintain detailed records of the amount of N-(2-Cyanoethyl)-N-ethylaniline waste
generated, its collection date, and the details of the licensed disposal company that
handled its final disposal.
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Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-(2-
Cyanoethyl)-N-ethylaniline.
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Disposal workflow for N-(2-Cyanoethyl)-N-ethylaniline.

Disclaimer: This information is intended as a guide and does not supersede any local, state, or
national regulations. Always consult your institution's specific waste disposal protocols and the
official Safety Data Sheet (SDS) before handling and disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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